Cas no 59471-77-1 (9,10-Anthracenedione, 1-amino-8-nitro-)

• Product Name: 9,10-Anthracenedione, 1-amino-8-nitro-
• CAS No: 59471-77-1
• MF: C₁₄H₈N₂O₄
• MW: 268.224323272705
• CID: 338571
• PubChem ID: 20194334
• Update Time: 2025-04-19

9,10-Anthracenedione, 1-amino-8-nitro- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1-amino-8-nitro-
• 1-amino-8-nitroanthracene-9,10-dione
• DTXSID10603400
• 59471-77-1
• SCHEMBL10813560

• Inchi： 1S/C14H8N2O4/c15-9-5-1-3-7-11(9)14(18)12-8(13(7)17)4-2-6-10(12)16(19)20/h1-6H,15H2
• InChI Key： VKIKDIQREAAOSK-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(C2C=CC=C(C=21)[N+](=O)[O-])=O)N

Computed Properties

• Exact Mass: 268.04844
• Monoisotopic Mass: 268.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 103.3